![molecular formula C20H26N6O B4300559 2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4300559.png)
2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine
Overview
Description
2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been studied extensively to understand its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and viruses. It has also been shown to have neuroprotective effects and may improve cognitive function in certain neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments include its high purity and stability, which makes it easy to handle and store. However, its limitations include its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
There are several future directions for research on 2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as agriculture and environmental science. Additionally, further studies are needed to determine the safety and efficacy of this compound for use in humans.
Scientific Research Applications
2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine has potential applications in various fields of scientific research. It has been studied for its antiviral, anticancer, and antimicrobial properties. It has also been studied for its potential use as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
[4-(1-adamantyl)piperazin-1-yl]-([1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O/c27-18(17-22-19-21-2-1-3-26(19)23-17)24-4-6-25(7-5-24)20-11-14-8-15(12-20)10-16(9-14)13-20/h1-3,14-16H,4-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYVIQGDASUEJES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=NN3C=CC=NC3=N2)C45CC6CC(C4)CC(C6)C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Adamantan-1-YL)-4-{[1,2,4]triazolo[1,5-A]pyrimidine-2-carbonyl}piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-chlorophenyl)-1-methyl-4-phenyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B4300478.png)
![3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one](/img/structure/B4300486.png)
![8-(4-hydroxybutyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B4300500.png)
![N-{4-[1-(2-chlorobenzyl)-3'-ethyl-2,4',6'-trioxo-1,2,2',3',3a',4',6',6a'-octahydro-5'H-spiro[indole-3,1'-pyrrolo[3,4-c]pyrrol]-5'-yl]phenyl}acetamide](/img/structure/B4300532.png)
![2-[5'-[4-(acetylamino)phenyl]-1-(2-chlorobenzyl)-2,4',6'-trioxo-1,2,3',3a',4',5',6',6a'-octahydro-2'H-spiro[indole-3,1'-pyrrolo[3,4-c]pyrrol]-3'-yl]acetamide](/img/structure/B4300541.png)
![2,2,2-trifluoroethyl 2-{[(1-adamantylmethyl)amino]carbonyl}cyclohexanecarboxylate](/img/structure/B4300554.png)
![2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}-3-chloro-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B4300566.png)
![2-({2-[4-(1-adamantyl)piperazin-1-yl]-2-oxoethyl}thio)-4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazoline](/img/structure/B4300574.png)
![1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine](/img/structure/B4300577.png)
![2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}-5,7-diphenylpyrazolo[1,5-a]pyrimidine](/img/structure/B4300584.png)
![N-(1-adamantylmethyl)-5-(2-furyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4300587.png)
![N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4300588.png)
![N-{4-[chloro(difluoro)methoxy]phenyl}-2-[1-methyl-3-(phenylthio)-1H-indol-2-yl]acetamide](/img/structure/B4300594.png)
![methyl 4-{[(3-nitropyridin-4-yl)amino]methyl}benzoate](/img/structure/B4300597.png)